Cas no 6921-66-0 (1-(4-Chloro-2-hydroxyphenyl)ethanone)

1-(4-Chloro-2-hydroxyphenyl)ethanone structure
6921-66-0 structure
Product Name:1-(4-Chloro-2-hydroxyphenyl)ethanone
CAS No:6921-66-0
MF:C8H7ClO2
MW:170.59298157692
MDL:MFCD00238557
CID:85781
PubChem ID:1051513
Update Time:2025-04-18

1-(4-Chloro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-hydroxyphenyl)ethanone
    • 4'-Chloro-2'-hydroxyacetophenone
    • 4-Chloro-2-hydroxyacetophenone
    • C8H7ClO2
    • 1-(4-Chloro-2-hydroxyphenyl)ethan-1-one
    • 2'-hydroxy-4'-chloroacetophenone
    • 1-(4-chloro-2-hydroxy-phenyl)ethanone
    • Ethanone, 1-(4-chloro-2-hydroxyphenyl)-
    • QCVSDCHNBNFJDQ-UHFFFAOYSA-N
    • 4'-Chloro-2'-hydroxy-acetophenone
    • 0678AC
    • 4-Chloro-2-hydroxyacetophenone, 97%
    • SCHEMBL498707
    • CS-0040210
    • 4 inverted exclamation mark -Chloro-2 inverted exclamation mark -hydroxyacetophenone
    • C2968
    • AC-9378
    • 4'-Chloro-2'-Hydroxyacetophenone, AldrichCPR
    • MFCD00238557
    • 2,4-DIOXO-4-(4-PIPERIDIN-1-YLPHENYL)BUTANOICACID
    • AS-37373
    • AMY7549
    • 1-(4-Chloro-2-hydroxy-phenyl)-ethanone
    • Ethanone,1-(4-chloro-2-hydroxyphenyl)-
    • 6921-66-0
    • Z1255487749
    • AKOS015890758
    • SY018382
    • DTXSID40359983
    • A836399
    • FT-0636290
    • 1-(4-chloranyl-2-oxidanyl-phenyl)ethanone
    • EN300-135401
    • AN-651/43112595
    • MDL： MFCD00238557
    • Inchi： 1S/C8H7ClO2/c1-5(10)7-3-2-6(9)4-8(7)11/h2-4,11H,1H3
    • InChI Key： QCVSDCHNBNFJDQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(C)=O)=C(C=1)O

Computed Properties

  • Exact Mass: 170.01300
  • Monoisotopic Mass: 170.013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.298
  • Melting Point: 27-30 °C
  • Boiling Point: 122°C/10mmHg(lit.)
  • Flash Point: 116.1℃
  • Refractive Index: 1.5750 to 1.5790
  • PSA: 37.30000
  • LogP: 2.24820
  • Solubility: Not available

1-(4-Chloro-2-hydroxyphenyl)ethanone Security Information

1-(4-Chloro-2-hydroxyphenyl)ethanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-Chloro-2-hydroxyphenyl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
58394-0.25/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
0.25/G
 $11 2022-06-01
AstaTech
58394-1/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
1/G
 $28 2022-06-01
AstaTech
58394-5/G
4-CHLORO-2-HYDROXYACETOPHENONE
 6921-66-0 97%
5/G
 $53 2022-06-01
Alichem
A014002586-250mg
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
250mg
 $494.40 2023-09-01
Alichem
A014002586-500mg
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
500mg
 $855.75 2023-09-01
Alichem
A014002586-1g
4'-Chloro-2'-hydroxyacetophenone
 6921-66-0 97%
1g
 $1549.60 2023-09-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-1g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
1g
 ¥40.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-5g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
5g
 ¥148.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-10g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
10g
 ¥290.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018382-25g
4’-Chloro-2’-hydroxyacetophenone
 6921-66-0 ≥97%
25g
 ¥690.00 2025-04-13

1-(4-Chloro-2-hydroxyphenyl)ethanone Related Literature

Related Categories

6921-66-0 (1-(4-Chloro-2-hydroxyphenyl)ethanone) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd